Cas no 13908-03-7 (1-(2-bromoethyl)-3-(2-chloroethyl)urea)

• Product name: 1-(2-bromoethyl)-3-(2-chloroethyl)urea
• CAS No: 13908-03-7
• MF: C₅H₁₀BrClN₂O
• MW: 229.502699375153
• CID: 1260286
• PubChem ID: 255541

1-(2-bromoethyl)-3-(2-chloroethyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-3-(2-chloroethyl)urea
• NSC-81167
• DTXSID70292253
• 13908-03-7
• NSC81167

• Inchi： InChI=1S/C5H10BrClN2O/c6-1-3-8-5(10)9-4-2-7/h1-4H2,(H2,8,9,10)
• InChI Key： RWLQJOISZATOOX-UHFFFAOYSA-N
• SMILES： C(CCl)NC(=O)NCCBr

Computed Properties

• Exact Mass: 227.9666
• Monoisotopic Mass: 227.96650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13